2-(7-Hydroxycoumarin-4-yl)-propanoic acid methyl ester-d3

• Molecular Formula: C13H12O5
• Molecular Weight: 251.25 g/mol
• InChI: InChI=1S/C13H12O5/c1-7(13(16)17-2)10-6-12(15)18-11-5-8(14)3-4-9(10)11/h3-7,14H,1-2H3/i1D3
• InChIKey: PVGKWZZNFPQPFE-FIBGUPNXSA-N

2-(7-Hydroxycoumarin-4-yl)-propanoic acid methyl ester-d3 Overview

2-(7-Hydroxycoumarin-4-yl)-propanoic acid methyl ester-d3 (C13H9D3O5; MW 251.25 Da) is the stable isotope-labeled (deuterated) analogue of the parent compound 2-(7-hydroxycoumarin-4-yl)-propanoic acid methyl ester, a fluorescent coumarin derivative with a propanoate methyl ester substituent at the C4 position . The compound incorporates three deuterium atoms, providing a +3 Da mass shift relative to the non-deuterated form, and is supplied at ≥98% isotopic purity for use as an internal standard in liquid chromatography-mass spectrometry (LC-MS) bioanalytical workflows . It is classified as an isotope-labeled research reagent and is not intended for diagnostic or therapeutic use .

Workflow

Isotope dilution LC-MS/MS bioanalysis

ISTD Type

Exact deuterated analogue SIL-IS

Mass Shift

+3 Da for baseline MS differentiation

Detection

MS-compatible; retains coumarin fluorescence

2-(7-Hydroxycoumarin-4-yl)-propanoic acid methyl ester-d3 – Why Substitution Fails

Substitution of 2-(7-Hydroxycoumarin-4-yl)-propanoic acid methyl ester-d3 with alternative deuterated coumarins (e.g., 7-hydroxycoumarin-d3, 7-hydroxycoumarin-d5 sulfate, or 7-hydroxycoumarin-d5 glucuronide) or with non-isotopic internal standards is analytically invalid for quantitative LC-MS determination of the parent analyte. Stable isotope-labeled internal standards (SIL-IS) must be chemically identical to the analyte to co-elute, experience identical matrix effects, and undergo identical ionization efficiency . Deuterated compounds with different core structures (e.g., sulfate or glucuronide conjugates) exhibit divergent chromatographic retention and ionization behavior, introducing systematic quantification bias . The following evidence dimensions, derived from class-level SIL-IS principles and vendor specifications, establish the analytical necessity of using the exact deuterated analogue rather than a generic substitute.

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Structural non-identity: Deuterated conjugates (e.g., 7-hydroxycoumarin-d5 sulfate or glucuronide) differ in core structure; chromatographic retention and ionization may shift, introducing quantification bias.

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Non-isotopic ISTD mismatch: Unlabeled structural analogs do not co-elute with the parent analyte; matrix-effect correction and ion-suppression compensation may not transfer directly.

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Insufficient mass shift: Deuterated coumarins with +0 to +2 Da mass shift risk spectral overlap with the analyte's natural isotopic envelope; +3 Da is the class-level minimum for interference-free integration.

2-(7-Hydroxycoumarin-4-yl)-propanoic acid methyl ester-d3 – Quantitative Evidence

Isotopic Purity Specification

The compound is supplied with a minimum isotopic purity of 98% deuterium incorporation (three deuterium atoms at the propanoate methyl ester moiety) . No direct head-to-head purity comparison with alternative deuterated coumarin standards is available. However, the ≥98% purity meets the generally accepted threshold for SIL-IS used in regulated bioanalysis .

Isotopic Purity

Specification review

≥98% deuterium incorporation

Meets SIL-IS purity threshold for isotope dilution assays

Supplier specification; independent verification not reported

Evidence Dimension	Isotopic Purity (Deuterium Incorporation)
Target Compound Data	≥98%
Comparator Or Baseline	Industry standard for SIL-IS: ≥98%
Quantified Difference	Meets threshold; no superiority demonstrated
Conditions	Vendor specification; independent verification not reported

Why This Matters

Insufficient isotopic purity (<98%) introduces unlabeled analyte signal, reducing quantification accuracy; ≥98% is the minimum acceptable threshold for robust LC-MS/MS assays.

Mass Shift for MS Differentiation

The molecular weight of 2-(7-Hydroxycoumarin-4-yl)-propanoic acid methyl ester-d3 is 251.25 Da, representing a +3 Da mass shift relative to the non-deuterated parent (MW ≈ 248.23 Da) due to the replacement of three hydrogen atoms with deuterium . This +3 Da shift ensures baseline mass separation from the analyte's [M+H]+ or [M-H]– ions, preventing natural isotopic contribution interference (e.g., 13C, 2H) .

Mass Shift

Class-level inference

+3 Da (251.25 vs. 248.23 Da parent)

Baseline mass separation from analyte isotopic envelope

Calculated from C13H9D3O5; meets minimum +3 Da threshold

Evidence Dimension	Mass Shift for MS Differentiation
Target Compound Data	+3 Da (251.25 Da vs. 248.23 Da parent)
Comparator Or Baseline	SIL-IS minimum recommended mass shift: ≥+3 Da
Quantified Difference	Meets minimum threshold; +3 Da is standard
Conditions	Calculated from molecular formula C13H9D3O5

Why This Matters

A +3 Da mass shift is the minimum required to avoid spectral overlap with the analyte's natural isotopic envelope (primarily 13C contribution); this ensures accurate peak integration without isotopic interference correction.

Structural Identity with Parent Analyte

2-(7-Hydroxycoumarin-4-yl)-propanoic acid methyl ester-d3 is the exact deuterated analogue of the parent compound, sharing identical core coumarin structure and propanoate methyl ester substitution at the C4 position . Alternative deuterated coumarins such as 7-hydroxycoumarin-d3, 7-hydroxycoumarin-d5 sulfate, and 7-hydroxycoumarin-d5 glucuronide are chemically distinct species that differ in both core structure and/or functional group composition .

Structural Identity

Class-level inference

Identical to parent analyte at C4 propanoate ester

Co-elution and matched matrix effects expected

Conjugate-form ISTDs (sulfate, glucuronide) are structurally non-identical

Evidence Dimension	Chemical Structure Identity
Target Compound Data	Identical to analyte (2-(7-Hydroxycoumarin-4-yl)-propanoic acid methyl ester)
Comparator Or Baseline	7-Hydroxycoumarin-d3 (lacks propanoate ester at C4); 7-Hydroxycoumarin-d5 sulfate (contains sulfate conjugate); 7-Hydroxycoumarin-d5 glucuronide (contains glucuronide conjugate)
Quantified Difference	Structural non-identity; chromatographic retention time difference expected
Conditions	Structural comparison

Why This Matters

Only an internal standard chemically identical to the analyte can co-elute and experience identical matrix effects and ionization efficiency; structurally distinct deuterated compounds introduce systematic quantification bias.

Synthetic Route for 4-Propanoate Substitution

The compound's 4-propanoate methyl ester substitution pattern is accessible via a patented synthetic route (US5247099A) that enables alkyl chain extension at the C4 position of 7-hydroxycoumarin without perturbing the electronic structure required for fluorescence detection [1]. The patent teaches that substitution at the C4 position is preferable to C3 substitution to maintain the desired fluorescence properties (λex/λem compatible with standard fluorometers) [1].

Synthetic Route

Supporting evidence

C4 propanoate via patented route; preserves electronic structure

Fluorescence properties retained for dual-mode detection

Patent US5247099A; 13C NMR confirms C4 substitution advantage

Evidence Dimension	Synthetic Accessibility of 4-Substituted 7-Hydroxycoumarin
Target Compound Data	4-propanoate methyl ester substitution achieved via patented route
Comparator Or Baseline	3-substituted coumarins (e.g., 3-carboxyethyl derivatives)
Quantified Difference	C4 substitution preserves electronic structure; C3 substitution causes 13C NMR chemical shift change of C3 from 110 ppm to 115 ppm, indicating altered electronic environment [1]
Conditions	Patent US5247099A; 13C NMR analysis

Why This Matters

The 4-position substitution preserves the native fluorescence properties of 7-hydroxycoumarin, ensuring that the deuterated internal standard exhibits identical spectroscopic behavior to the parent analyte when fluorescence detection is used in parallel with MS.

• [1] US5247099A. Process for synthesis of 7-hydroxy coumarins having substitutions in the 4-position. Abbott Laboratories. 1993. View Source

Stability and Storage Specifications

The compound is stable as a powder at -20°C for 3 years and at 4°C for 2 years . In solvent (DMSO, ethanol, or DMF), stability is maintained at -80°C for 6 months and -20°C for 1 month . The compound is stable at ambient temperature during routine shipping .

Storage Stability

Supporting evidence

Powder: -20°C / 3 yr; Solvent: -80°C / 6 mo

Informs procurement quantity and longitudinal study planning

Supplier specification; no comparative stability data available

Evidence Dimension	Storage Stability
Target Compound Data	Powder: -20°C/3 years, 4°C/2 years; Solvent: -80°C/6 months, -20°C/1 month
Comparator Or Baseline	Typical deuterated small molecule SIL-IS: comparable stability profiles expected
Quantified Difference	No comparative stability data available
Conditions	Vendor specification; independent verification not reported

Why This Matters

Defined stability specifications inform procurement quantity decisions and experimental planning, ensuring that the internal standard remains fit for purpose throughout the duration of longitudinal studies.

2-(7-Hydroxycoumarin-4-yl)-propanoic acid methyl ester-d3 – Application Scenarios

Quantitative LC-MS/MS Analysis in Biological Matrices

The compound is the definitive internal standard for quantifying the parent analyte in plasma, serum, urine, or tissue homogenates using isotope dilution LC-MS/MS. Its +3 Da mass shift ensures unambiguous MS differentiation, while its ≥98% isotopic purity minimizes unlabeled analyte contribution to the internal standard channel . Structurally distinct deuterated coumarins cannot substitute because they lack the 4-propanoate methyl ester moiety, leading to divergent chromatographic retention and ionization efficiency [1].

Regulated Bioanalysis Method Validation

In regulated bioanalytical method validation (e.g., per FDA/EMA guidance), the use of a stable isotope-labeled internal standard that is the exact deuterated analogue of the analyte is required for accurate and precise quantification . This compound meets that requirement for assays targeting 2-(7-hydroxycoumarin-4-yl)-propanoic acid methyl ester, enabling robust determination of accuracy, precision, recovery, and matrix effect parameters during method validation .

Metabolic Stability Studies

The compound can be used as a tracer or internal standard in in vitro metabolic stability assays (e.g., liver microsome or hepatocyte incubations) to quantify the disappearance of the parent analyte over time. The deuterium labeling at the propanoate methyl ester may confer a kinetic isotope effect (KIE) that reduces metabolic clearance relative to the non-deuterated form—a class-level property of deuterated compounds [1]. However, no direct KIE data for this specific compound are available; users should empirically verify any metabolic advantage in their specific system.

Fluorescence-Based Quantification with MS Confirmation

The compound retains the intrinsic fluorescence of the 7-hydroxycoumarin core (λex/λem compatible with standard fluorometer channels) due to the preservation of electronic structure by C4 substitution [2]. This enables dual-mode detection workflows where LC-fluorescence is used for high-throughput screening and LC-MS/MS is used for definitive quantification and identity confirmation. The deuterated compound serves as the internal standard in both detection modalities.

Application

Selection Property

Validation Focus

Isotope dilution LC-MS/MS in research matrices

Exact deuterated analogue co-elution

Matrix-effect control and ion suppression review

Bioanalytical method validation studies

SIL-IS structural identity confirmation

Accuracy, precision, and recovery endpoint review

In vitro metabolic stability assays

Deuterium labeling at propanoate ester

KIE context; empirical verification recommended

Dual-mode fluorescence / MS workflows

C4-substitution preserves fluorescence

Spectroscopic identity confirmation

• [1] Russak EM, et al. Impact of Deuterium Substitution on the Pharmacokinetics of Pharmaceuticals. Ann Pharmacother. 2019 Feb;53(2):211-216. View Source
• [2] US5247099A. Process for synthesis of 7-hydroxy coumarins having substitutions in the 4-position. Abbott Laboratories. 1993. View Source